(4-Methylphenylthio)acetic acid triethanolamine

Specification

• CAS No.: 102582-88-7
• Molecular Formula: C15H25NO5S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 2-(4-methylphenyl)sulfanylacetate;tris(2-hydroxyethyl)azanium
• Standard InChI: InChI=1S/C9H10O2S.C6H15NO3/c1-7-2-4-8(5-3-7)12-6-9(10)11;8-4-1-7(2-5-9)3-6-10/h2-5H,6H2,1H3,(H,10,11);8-10H,1-6H2
• Standard InChI Key: KOOKZKIVNMVZBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)[O-].C(CO)[NH+](CCO)CCO

Introduction

(4-Methylphenylthio)acetic acid triethanolamine is a chemical compound with the molecular formula C15H25NO5S. It is a derivative of acetic acid, modified with a 4-methylphenylthio group and compounded with triethanolamine. This compound is part of a broader class of organic chemicals used in various applications, including pharmaceuticals and industrial processes.

Synthesis and Applications

The synthesis of (4-Methylphenylthio)acetic acid triethanolamine typically involves the reaction of 4-methylphenylthioacetic acid with triethanolamine. This process can be optimized under various conditions to achieve high purity and yield.

Applications:

• Pharmaceutical Intermediates: It may serve as an intermediate in the synthesis of pharmaceutical compounds due to its functional groups.

• Industrial Chemicals: Used in the formulation of certain industrial products, such as surfactants or additives.

Toxicity and Safety

Toxicity Data for Triethanolamine	Description
Dermal Absorption	Rapidly absorbed through the skin, with significant excretion in urine.
Acute Toxicity	Generally considered safe with minimal skin irritation at high concentrations.
Chronic Effects	May cause nephrotoxicity at high doses in animal studies.

Given the lack of specific toxicity data for (4-Methylphenylthio)acetic acid triethanolamine, caution should be exercised when handling this compound, and standard safety protocols should be followed.

Environmental Impact